Cas no 900018-76-0 (8-methylimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product name: 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 900018-76-0
• MF: C₉H₈N₂O₂
• MW: 176.172
• MDL: MFCD06496225
• CID: 3166920
• PubChem ID: 89055

8-methylimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• W13266
• Imidazo(1,2-a)pyridine-3-carboxylic acid, 7-methyl-
• MFCD06496225
• DTXSID30944408
• EN300-738196
• 8-methylimidazo[1,2-a]pyridine-3-carboxylicacid
• SCHEMBL2498109
• 8X-0866
• 900018-76-0
• CHEMBL5306390
• CS-0083398
• AKOS006292847
• BRN 1568719

• MDL： MFCD06496225
• Inchi： InChI=1S/C9H8N2O2/c1-6-3-2-4-11-7(9(12)13)5-10-8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： ZPEXGVUYMVTGOK-UHFFFAOYSA-N
• SMILES： CC1=CC=CN2C(=CN=C12)C(=O)O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų
• XLogP3: 2